Cas no 898765-82-7 ( )

  structure
  structure
Product Name: 
CAS No:898765-82-7
MF:C13H15F3O
MW:244.252814531326
MDL:MFCD03841149
CID:869787
PubChem ID:24724050
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-1-[4-(trifluoromethyl)phenyl]butan-1-one
    • 2,2-DIMETHYL-4'-TRIFLUOROMETHYLBUTYROPHENONE
    • 2,2-DIMETHYL-2'-FLUOROPROPIOPHENONE
    • MFCD03841149
    • DTXSID00642449
    • AKOS016019453
    • 898765-82-7
    • 2,2-dimethyl-1-(4-(trifluoromethyl)phenyl)butan-1-one
    •  
    • MDL: MFCD03841149
    • Inchi: 1S/C13H15F3O/c1-4-12(2,3)11(17)9-5-7-10(8-6-9)13(14,15)16/h5-8H,4H2,1-3H3
    • InChI Key: XDVKLTVIYMKNBE-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C(C)(C)CC)=O)(F)F

Computed Properties

  • Exact Mass: 244.10700
  • Monoisotopic Mass: 244.10749958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.32430

  Pricemore >>

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